2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate

• IUPAC Name: 2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(furan-2-ylmethyl)acetamide;oxalic acid
• InChI: InChI=1S/C19H23N5O2.2C2H2O4/c25-19(20-12-15-4-3-11-26-15)14-24-9-7-23(8-10-24)13-18-21-16-5-1-2-6-17(16)22-18;2*3-1(4)2(5)6/h1-6,11H,7-10,12-14H2,(H,20,25)(H,21,22);2*(H,3,4)(H,5,6)
• InChI Key: WXKBDQOTDWKNKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC3=CC=CC=C3N2)CC(=O)NCC4=CC=CO4.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C23H27N5O10
• Molecular Weight: 533.5 g/mol

Description

2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate is a useful research compound. Its molecular formula is C23H27N5O10 and its molecular weight is 533.494. The purity is usually 95%.
BenchChem offers high-quality 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Anticancer Properties

The compound has shown promise in inhibiting tumor cell growth. In vitro antitumor assays demonstrated moderate to high inhibitory activities against various tumor cell lines, including HepG2, SK-OV-3, NCI-H460, and BEL-7404. .

Imidazole Synthesis and Medicinal Chemistry

Imidazoles are essential heterocyclic motifs in functional molecules. This compound’s structure contains an imidazole ring, making it relevant for synthetic chemistry. Researchers have explored its use as a building block for novel drug candidates, especially in the field of medicinal chemistry. .

Catalysis and Functional Materials

Imidazoles play a crucial role in catalysis. Researchers have investigated this compound’s potential as a ligand or catalyst in various reactions. Additionally, imidazoles find applications in functional materials, such as sensors, organic electronics, and polymers. .

Photodynamic Therapy (PDT)

The furan moiety in the compound suggests potential for photodynamic therapy (PDT). PDT involves using light-activated compounds to selectively destroy cancer cells. Furan derivatives have been explored as photosensitizers in PDT due to their absorption in the visible light range. .

Metal-Mediated Reactions

The benzimidazole portion of the compound can serve as a directing group in metal-mediated C–H functionalization reactions. For instance, it could facilitate copper-catalyzed cyanation of arenes. .

Drug Delivery Systems

Given its piperazine and furan moieties, this compound might be explored for drug delivery applications. Piperazine derivatives are known for their bioavailability-enhancing properties, while furan-containing compounds can participate in supramolecular interactions. .

Mechanism of Action

The compound also contains a piperazine ring, which is a common feature in many pharmaceuticals and can influence the compound’s pharmacokinetic properties. Piperazine derivatives are known to have a wide range of pharmacological activities, including antifungal, antiparasitic, and antidepressant effects .

The furan ring in the compound could potentially influence its bioavailability and metabolic stability, as furan-containing compounds are known to have diverse biological activities and are found in a number of pharmaceuticals .